tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate

• IUPAC Name: tert-butyl N-[4-(6-cyanopyrimidin-4-yl)oxyphenyl]carbamate
• InChI: InChI=1S/C16H16N4O3/c1-16(2,3)23-15(21)20-11-4-6-13(7-5-11)22-14-8-12(9-17)18-10-19-14/h4-8,10H,1-3H3,(H,20,21)
• InChI Key: AFROZZXYLXBCBO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)OC2=NC=NC(=C2)C#N
• Molecular Formula: C16H16N4O3
• DSSTOX Substance ID: DTXSID60697036
• Molecular Weight: 312.32 g/mol
• CAS No.: 943313-34-6

Description

“tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate” is a chemical compound with the molecular formula C16H16N4O3. It is used in various scientific research and exhibits remarkable properties, aiding in the development of innovative materials, drug discovery, and catalysis.

Molecular Structure Analysis

The molecular structure of this compound consists of a tert-butyl carbamate group attached to a phenyl ring, which is further connected to a 6-cyanopyrimidinyl group via an ether linkage. The average mass of the molecule is 312.323 Da, and the monoisotopic mass is 312.122253 Da.

Scientific Research Applications

Synthesis and Chemical Properties

• Asymmetric Mannich Reaction : Tert-butyl phenyl(phenylsulfonyl)methylcarbamate has been synthesized via an asymmetric Mannich reaction, indicating its use in the synthesis of chiral amino carbonyl compounds (Yang, Pan, & List, 2009).
• Photoredox-Catalyzed Cascade Reactions : A photoredox-catalyzed amination using tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate has been reported, which establishes a new cascade pathway for assembling a range of 3-aminochromones (Wang et al., 2022).

Applications in Organic Chemistry

• Preparation of Complex Molecules : Tert-butyl ((S)-1-((R)-oxiran-2-yl)-2-phenylethyl)carbamate has been prepared using a process that offers significant advantages in terms of simplicity, yield, and purification, indicating its potential in industrial applications (Li et al., 2015).
• Synthesis of Indoles : Tert-butyl methoxy(or (triisopropylsilyl)oxy)-2-((trimethylsilyl)ethynyl)phenyl)carbamates have been used in the synthesis of indoles with oxygen-bearing substituents, showing the compound's utility in synthesizing heterocyclic compounds (Kondo, Kojima, & Sakamoto, 1997).

Applications in Medicinal Chemistry

• Antimicrobial Activity : Certain derivatives of tert-butyl carbazate, which is structurally related to tert-butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate, have been studied for their antimicrobial activity, suggesting potential applications in pharmaceutical research (Ghoneim & Mohamed, 2013).

Other Applications

• Deprotection of tert-Butyl Carbamates : A study explored the use of aqueous phosphoric acid for the deprotection of tert-butyl carbamates, a process that is environmentally benign and offers good selectivity, indicating its application in organic synthesis (Li et al., 2006).

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I found. Its use in drug discovery suggests it may interact with biological targets, but specific details would depend on the context of the research.

Safety and Hazards

According to a safety data sheet, this compound is classified as having acute toxicity when ingested (Category 4, H302) according to the GHS classification in accordance with 29 CFR 1910 (OSHA HCS).